2-Bromo-4-fluorobenzamide
Overview
Description
2-Bromo-4-fluorobenzamide is a chemical compound with the molecular formula C7H5BrFNO . It is used in the synthesis of various compounds, including tricyclic dihydroquinazolinones, which act as anti-obesity agents, and imidazole pyrimidine amides, which act as cyclin-dependent kinase inhibitors .
Synthesis Analysis
The synthesis of 2-Bromo-4-fluorobenzamide involves several steps. The process starts with the appropriate substrate and CBr4 in anhydrous MeCN . The mixture is stirred in a round-bottom flask fitted with an O2 balloon and irradiated externally with a 60 W 400 nm LED at room temperature . Once the reaction is complete, the solvent is evaporated under reduced pressure .Molecular Structure Analysis
The molecular structure of 2-Bromo-4-fluorobenzamide consists of a benzamide core with bromine and fluorine substituents at the 2 and 4 positions, respectively . The average molecular weight is 218.023 Da, and the monoisotopic mass is 216.953842 Da .Physical And Chemical Properties Analysis
2-Bromo-4-fluorobenzamide appears as a white to cream-colored crystalline powder . It is soluble in water and methanol . The melting point ranges from 155 to 160 degrees Celsius .Scientific Research Applications
Organic Synthesis
2-Bromo-4-fluorobenzamide: is a valuable building block in organic synthesis. It can be used to create a variety of complex molecules due to its reactive bromo and amide functional groups. For instance, it can undergo palladium-catalyzed coupling reactions to form biaryl structures, which are core components in many pharmaceuticals and organic materials .
Safety And Hazards
2-Bromo-4-fluorobenzamide is classified as a skin irritant, eye irritant, and may cause respiratory irritation . It is recommended to avoid breathing its dust, mist, or spray, and to use it only outdoors or in a well-ventilated area . In case of skin or eye contact, it is advised to wash with plenty of water and seek medical attention if irritation persists .
properties
IUPAC Name |
2-bromo-4-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWODMEGZVDWKPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Br)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10606299 |
Source
|
| Record name | 2-Bromo-4-fluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10606299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-fluorobenzamide | |
CAS RN |
1006-40-2 |
Source
|
| Record name | 2-Bromo-4-fluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10606299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-4-fluorobenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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